2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95%
Overview
Description
2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, also known as FMBA, is a compound with a wide range of applications in scientific research. It is a member of the family of benzoic acids, and is used in a variety of laboratory experiments, including those involving organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% is used in a variety of scientific research applications. It is used in organic synthesis, biochemistry, and pharmacology. In organic synthesis, 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% is used as a building block for the synthesis of other compounds. In biochemistry, 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% is used as a reagent in enzyme assays, and in pharmacology, it is used as a tool to investigate the pharmacological properties of drugs.
Mechanism of Action
The mechanism of action of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% is not fully understood. It is believed that 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% binds to certain enzymes, such as cytochrome P450 enzymes, and modifies their activity. This binding can either increase or decrease the activity of the enzyme, depending on the specific enzyme and the concentration of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% are not fully understood. However, it is known that 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% can affect the activity of certain enzymes, such as cytochrome P450 enzymes, and can also affect the metabolism of certain drugs. In addition, 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it can be used as a building block for the synthesis of other compounds. In addition, it can be used to investigate the pharmacological properties of drugs, and can also be used to investigate the biochemical and physiological effects of certain compounds. However, the use of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% in laboratory experiments also has some limitations. It can be difficult to synthesize in large quantities, and it can be expensive to purchase.
Future Directions
The use of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% in scientific research is still in its early stages, and there are a number of potential future directions for its use. These include the use of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% in drug discovery, the development of new synthesis methods, the investigation of its effects on other biochemical pathways, and the development of new applications for 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% in the laboratory. Additionally, further research into the biochemical and physiological effects of 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% could lead to the development of new drugs or therapies.
Synthesis Methods
2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95% can be synthesized via a number of different methods, including the reaction of 5-fluoro-2-methoxybenzaldehyde with ethyl acetoacetate in the presence of sodium bicarbonate, the reaction of 5-fluoro-2-methoxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide, and the reaction of 5-fluoro-2-methoxybenzaldehyde with ethyl acetoacetate in the presence of potassium carbonate. All of these methods involve the use of a base to catalyze the reaction, and the resulting product is 2-(5-Fluoro-2-methoxyphenyl)-5-methylbenzoic acid, 95%.
properties
IUPAC Name |
2-(5-fluoro-2-methoxyphenyl)-5-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-3-5-11(13(7-9)15(17)18)12-8-10(16)4-6-14(12)19-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLKRVNLEMWXAIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=C(C=CC(=C2)F)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40680825 |
Source
|
| Record name | 5'-Fluoro-2'-methoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40680825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1225774-10-6 |
Source
|
| Record name | 5'-Fluoro-2'-methoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40680825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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